Cas no 476155-40-5 (2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-)

2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]- structure
476155-40-5 structure
Product Name:2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-
CAS No:476155-40-5
MF:C12H7F3OS
MW:256.243592500687
CID:3993368
PubChem ID:11736954
Update Time:2025-04-22

2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-
    • 4-(4-(Trifluoromethyl)phenyl)thiophene-2-carboxaldehyde
    • 4-(4-trifluoromethylphenyl)thiophene-2-carbaldehyde
    • SCHEMBL5735069
    • 4-[4-(Trifluoromethyl)phenyl]-2-thiophene carbaldehyde
    • AKOS004116330
    • 476155-40-5
    • 4-[4-(trifluoromethyl)phenyl]thiophene-2-carbaldehyde
    • Inchi: 1S/C12H7F3OS/c13-12(14,15)10-3-1-8(2-4-10)9-5-11(6-16)17-7-9/h1-7H
    • InChI Key: KEJFPCAETPDXQR-UHFFFAOYSA-N
    • SMILES: C1(C=O)SC=C(C2=CC=C(C(F)(F)F)C=C2)C=1

Computed Properties

  • Exact Mass: 256.01697050Da
  • Monoisotopic Mass: 256.01697050Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.3Ų
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